3-bromo-N-(1-{[(2-hydroxyethyl)amino]carbonyl}-4-phenyl-1,3-butadien-1-yl)benzamide

• IUPAC Name: 3-bromo-N-[(2E,4E)-1-(2-hydroxyethylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide
• InChI: InChI=1S/C20H19BrN2O3/c21-17-10-5-9-16(14-17)19(25)23-18(20(26)22-12-13-24)11-4-8-15-6-2-1-3-7-15/h1-11,14,24H,12-13H2,(H,22,26)(H,23,25)/b8-4+,18-11+
• InChI Key: CDPGLPORRHXMTA-VZGYRVSQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C(C(=O)NCCO)NC(=O)C2=CC(=CC=C2)Br
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C(\C(=O)NCCO)/NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C20H19BrN2O3
• Molecular Weight: 415.3 g/mol

Description

The compound “3-bromo-N-(1-{[(2-hydroxyethyl)amino]carbonyl}-4-phenyl-1,3-butadien-1-yl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common structure in many pharmaceuticals and biologically active compounds. The presence of the bromine atom suggests that it might be involved in some interesting chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Chemical Reactions Analysis

The bromine atom in the compound could potentially be involved in various substitution reactions. The presence of the amide group also suggests that it could undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the amide group could enhance its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a drug, it might interact with certain biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity and the nature of its breakdown products. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or industry, studying its reactivity, or developing more efficient methods for its synthesis.